![molecular formula C16H12F3N5O4S B2378249 2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide CAS No. 1091393-64-4](/img/structure/B2378249.png)
2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
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Description
2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C16H12F3N5O4S and its molecular weight is 427.36. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Analysis
The synthesis and structural elucidation of derivatives of 1,3,4-oxadiazole, which share a core structure with the compound , provide insights into the chemical versatility and potential utility of these molecules. For instance, the study of a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety through NMR techniques underscores the importance of structural analysis in understanding the compound's properties and potential applications (Li Ying-jun, 2012).
Anticancer Activity
Research into the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, which are structurally related to the compound , has revealed anticancer potentials. One study demonstrated appreciable cancer cell growth inhibition against a panel of eight cancer cell lines, highlighting the potential of these compounds in developing new anticancer agents (M. M. Al-Sanea et al., 2020).
Antimicrobial and Antitubercular Activities
Compounds incorporating 1,3,4-oxadiazole moieties have been synthesized and evaluated for their antimicrobial, antitubercular, and antimalarial activities. This area of research is critical for developing new treatments for infectious diseases. For example, a series of tetrahydropyrimidine–isatin hybrids showed promising anti-tubercular and antimalarial activity, indicating the therapeutic potential of these compounds (T. N. Akhaja, J. Raval, 2012).
Antimicrobial and Hemolytic Activity
The synthesis and evaluation of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives for their antimicrobial and hemolytic activity have further demonstrated the utility of 1,3,4-oxadiazole derivatives in developing compounds with specific biological activities. These studies provide a foundation for exploring similar derivatives for their potential biological applications (Samreen Gul et al., 2017).
properties
IUPAC Name |
2-[[5-[(2,4-dioxopyrimidin-1-yl)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F3N5O4S/c17-16(18,19)9-3-1-2-4-10(9)20-12(26)8-29-15-23-22-13(28-15)7-24-6-5-11(25)21-14(24)27/h1-6H,7-8H2,(H,20,26)(H,21,25,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGDLMDPITUQFOC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NN=C(O2)CN3C=CC(=O)NC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F3N5O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((5-((2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)-1,3,4-oxadiazol-2-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide |
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